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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This
guide provides essential, step-by-step procedures for the safe disposal of 2-(vinyloxy)ethanol
(CAS No. 764-48-7), a flammable liquid utilized in the synthesis of plastics, lacquers, and
protective coatings.[1][2][3] Adherence to these protocols is critical to mitigate risks and ensure
compliance with regulatory standards.

Chemical and Physical Properties Guiding Disposal

Understanding the properties of 2-(vinyloxy)ethanol is the first step in determining the
appropriate disposal pathway. As a flammable liquid and vapor, it is classified as a hazardous
waste, primarily due to its ignitability.[3][4][5]
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Property Data Implication for Disposal
Unique identifier for accurate
CAS Number 764-48-7 waste tracking and
documentation.
Provides information on the
Molecular Formula CaHsO2 chemical composition for

waste profiling.[1][6]

Classified as a flammable
liquid (Category 3), dictating

Flash Point 120 °F (approximately 48.9 °C) )
the need for collection as
hazardous waste.[1][4][5]
Its volatility requires that waste
N ) ) containers are kept tightly
Boiling Point 143 °C (lit.)

sealed to prevent the release

of flammable vapors.[1][2]

GHS Hazard Statement

H226: Flammable liquid and

vapour

Reinforces the primary hazard
and the necessity for
specialized disposal.[3][4]

Disposal Code (Generic)

P501

Dispose of contents/container
to an appropriate treatment

and disposal facility.[4]

Procedural Steps for Disposal

The disposal of 2-(vinyloxy)ethanol must be conducted in a manner that ensures the safety of

laboratory personnel and prevents environmental contamination. The following protocol

outlines the necessary steps for its collection and disposal.

Experimental Protocol: Collection and Segregation of 2-(Vinyloxy)ethanol Waste

» Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]
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o Waste Container Selection: Use a designated, chemically compatible waste container. The
container must be in good condition, with a secure, tightly fitting lid.[5][7] Glass or an
appropriate type of plastic container is suitable.[5]

o Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical
name "2-(Vinyloxy)ethanol," and the associated hazards (e.g., "Flammable Liquid").[5] Do
not use abbreviations.

o Segregation: Collect 2-(vinyloxy)ethanol waste separately from other waste streams,
particularly incompatible materials such as strong oxidizing agents.[3] Do not mix non-
halogenated solvent waste like 2-(vinyloxy)ethanol with halogenated solvents to avoid
higher disposal costs.[8]

» Collection: Pour the waste carefully into the designated container, avoiding splashes. Do not
fill the container beyond 90% of its capacity to allow for vapor expansion.[7]

» Storage: Keep the waste container closed at all times, except when adding waste.[5][7] Store
the container in a well-ventilated, cool, and designated hazardous waste accumulation area,
away from sources of ignition.[3][4]

e Arranging for Disposal: Once the container is full or the project is complete, arrange for
disposal through your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor.[5][9] You are responsible for the waste from
"cradle to grave."[8]

Disposal Pathway Decision Logic

The following diagram illustrates the decision-making process for the proper disposal of 2-
(vinyloxy)ethanol, from the point of generation to final disposal.
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2-(Vinyloxy)ethanol Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Is Waste Pure or Mixed?

Collect in Dedicated Consult SDS of All Components.
Non-Halogenated Solvent Waste Container Determine Waste Compatibility.

Store Sealed Container in Cool, Ventilated,
Designated Waste Area

Contact EHS or Licensed Contractor
for Waste Pickup and Disposal

Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Vinyloxy)ethanol waste.
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Important Considerations:

Regulatory Compliance: Disposal procedures are governed by local, state, and federal
regulations. Always consult with your institution's EHS department to ensure full compliance.

[3][5]

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so.[4]
Absorb the spill with inert material (e.g., sand, earth) and place it in a sealed container for
disposal as hazardous waste. Ensure the area is well-ventilated.

Prohibition of Drain Disposal: Under no circumstances should 2-(vinyloxy)ethanol or its
containers be disposed of down the sanitary sewer.[5][8] This practice is illegal and can harm
the environment and wastewater treatment systems.[8]

Empty Containers: Even empty containers that held 2-(vinyloxy)ethanol may retain
hazardous residues and vapors. They should be managed as hazardous waste unless
properly triple-rinsed, with the rinsate collected as hazardous waste.[9] Consult your EHS for
specific procedures on empty container management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of 2-(Vinyloxy)ethanol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195950#2-vinyloxy-ethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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